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Compound of Interest

Compound Name: 2,6-Deoxyfructosazine-13C4

Cat. No.: B565449 Get Quote

An In-depth Examination of a Promising Pyrazine Derivative in Drug Development

Introduction
2,6-Deoxyfructosazine is a polyhydroxyalkylpyrazine (PHAP), a class of heterocyclic nitrogen-

containing compounds formed from the Maillard reaction or the self-condensation of

aminosugars like D-glucosamine. While research into the specific biological activities of 2,6-

Deoxyfructosazine is still emerging, the broader class of deoxyfructosazines has garnered

interest for its potential therapeutic applications, including immunomodulatory, anti-aging, and

antioxidant effects. This technical guide provides a comprehensive overview of the current

understanding of the biological significance of deoxyfructosazines, with a focus on available

data that may inform the study of the 2,6-isomer. It is important to note that much of the existing

literature either does not differentiate between the 2,5- and 2,6-isomers, referring to them

collectively as Deoxyfructosazine (DOF), or focuses specifically on the 2,5-isomer. Therefore,

while this guide aims to be as specific as possible to 2,6-Deoxyfructosazine, some information

is presented from studies on the undifferentiated compound or the 2,5-isomer to provide a

broader context for its potential biological activities.

Chemical and Physical Properties
2,6-Deoxyfructosazine is a pyrazine derivative with two polyhydroxyalkyl side chains. Its

chemical structure and properties are summarized in the table below.
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Property Value

Chemical Formula C₁₂H₂₀N₂O₇

Molecular Weight 304.30 g/mol

CAS Number 36806-15-2

Appearance Crystalline solid

Solubility Soluble in water

Biological Activities and Potential Therapeutic
Applications
The biological activities of deoxyfructosazines are an active area of investigation. The primary

reported effects are in the realms of immunomodulation and anti-aging.

Immunomodulatory Effects
Research has primarily focused on the immunosuppressive properties of the related isomer,

2,5-Deoxyfructosazine. Studies have shown that it can inhibit the production of Interleukin-2

(IL-2) by activated T-cells, suggesting a potential role in managing inflammatory and

autoimmune conditions[1][2]. The mechanism is believed to involve the modulation of signaling

pathways that lead to T-cell activation and proliferation. While direct evidence for 2,6-

Deoxyfructosazine is lacking, its structural similarity to the 2,5-isomer suggests it may possess

similar immunomodulatory capabilities.

Anti-Aging and Antioxidant Properties
A study investigating the anti-aging efficacy of an unspecified isomer of Deoxyfructosazine

(DOF) on normal human dermal fibroblasts (NHDFs) revealed several beneficial effects[3][4].

These findings, while not definitively attributed to the 2,6-isomer, provide a strong rationale for

further investigation.

Effects on Cell Viability and Oxidative Stress:
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The study found that DOF did not exhibit toxicity and had a neutral effect on the viability of

NHDF cells under normal conditions[3][4]. However, it demonstrated significant protective

effects against oxidative stress. Pre-treatment of cells with DOF was shown to mitigate the

damage induced by hydrogen peroxide (H₂O₂).

Quantitative Data on Antioxidant and Anti-aging Markers:

The following table summarizes the quantitative data from the aforementioned study on the

effects of Deoxyfructosazine (DOF) on key biomarkers of aging and oxidative stress in NHDF

cells.

Biomarker Treatment Group Result
Fold
Change/Percentage

Catalase (CAT)

Activity
5 µM DOF Increased CAT activity 4.12-fold increase

Malondialdehyde

(MDA) Content
5 µM DOF

Decreased MDA

content
71.8% decrease

MMP-1 Secretion (in

oxidatively stressed

cells)

1 µM DOF
Decreased MMP-1

secretion
48% decrease

5 µM DOF
Decreased MMP-1

secretion
47.1% decrease

Note: The specific isomer of Deoxyfructosazine was not specified in the original study.

These results suggest that deoxyfructosazines may exert anti-aging effects by enhancing the

endogenous antioxidant capacity of cells and by inhibiting the expression of matrix

metalloproteinase-1 (MMP-1), an enzyme that degrades collagen and contributes to skin aging.

Potential Mechanisms of Action: Signaling
Pathways
The precise signaling pathways modulated by 2,6-Deoxyfructosazine are yet to be fully

elucidated. However, based on the observed biological effects of related compounds, several
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pathways are of significant interest for future research.

Inhibition of T-Cell Activation and IL-2 Production
The inhibition of IL-2 production by 2,5-Deoxyfructosazine suggests an interference with the T-

cell receptor (TCR) signaling cascade. This complex pathway involves multiple downstream

signaling molecules, including NF-κB and MAP kinases, which are critical for the transcription

of the IL-2 gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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